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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049

Application Note

Introduction

N-Acetyl-L-methionine-D3 is the deuterated form of N-Acetyl-L-methionine, a derivative of the
essential amino acid L-methionine. Due to its isotopic label, N-Acetyl-L-methionine-D3 serves
as a valuable tool in metabolic studies, particularly in mass spectrometry-based proteomics and
metabolomics.[1][2] It is metabolically equivalent to L-methionine, allowing it to be incorporated
into proteins and participate in various metabolic pathways, such as the S-adenosylmethionine
(SAM) cycle, which is central to cellular methylation events.[1][3][4] The stable isotope label
enables the tracing and quantification of methionine metabolism and protein synthesis in cell
culture models.[2]

This document provides detailed protocols for the preparation, storage, and quality control of
N-Acetyl-L-methionine-D3 stock solutions for use in cell culture experiments.

Physicochemical Properties and Solubility

Proper preparation of stock solutions requires an understanding of the physicochemical
properties of N-Acetyl-L-methionine-D3. The following table summarizes key information for
its non-deuterated counterpart, which is expected to have very similar properties.
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Property Value Reference
Molecular Formula C7H10D3NOsS [5]
Molecular Weight 194.27 g/mol [5]
Appearance White to off-white solid [5]

Solubility (N-Acetyl-L-
methionine)

Methanol: 100 mg/mLDMSO:
38 mg/mL (198.69 mM)Water:
125 mg/mL (with sonication)

[er71el

Solubility (L-Methionine-d3)

PBS (pH 7.2): 10 mg/mL

[9]

Recommended Solvents for Stock Solution

Preparation
The choice of solvent depends on the experimental requirements and the desired stock
concentration.

Solvent Concentration Notes

Sterile Deionized Water

Up to 125 mg/mL

May require sonication to fully
dissolve. Recommended for
most cell culture applications

to avoid solvent toxicity.[7]

Phosphate-Buffered Saline
(PBS)

Up to 10 mg/mL (for L-
Methionine-d3)

Physiologically compatible and
suitable for direct addition to

cell culture media.[9]

Dimethyl Sulfoxide (DMSO)

Up to 38 mg/mL

Use fresh, anhydrous DMSO.
[8] The final concentration of
DMSO in the cell culture
medium should be kept low
(typically <0.5%) to avoid

cytotoxicity.
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Experimental Protocols

Protocol 1: Preparation of a 100 mM N-Acetyl-L-
methionine-D3 Stock Solution in Sterile Water

This protocol is recommended for most standard cell culture applications.
Materials:

e N-Acetyl-L-methionine-D3 powder

Sterile, deionized water (cell culture grade)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 um syringe filter

Sterile syringes

Vortex mixer

Water bath sonicator (optional)
Procedure:

e Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the
mass of N-Acetyl-L-methionine-D3 needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = 0.1 mol/L x 0.01 L x 194.27 g/mol = 0.19427 g (194.27 mg)

o Weigh the compound: In a sterile environment (e.g., a biological safety cabinet), accurately
weigh 194.27 mg of N-Acetyl-L-methionine-D3 powder and transfer it to a sterile 15 mL
conical tube.

e Dissolve the compound: Add 8-9 mL of sterile deionized water to the conical tube. Vortex
thoroughly for 1-2 minutes. If the compound does not fully dissolve, use a water bath
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sonicator for 5-10 minutes.

o Adjust the final volume: Once completely dissolved, add sterile deionized water to bring the
final volume to 10 mL.

 Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 um syringe
filter into a new sterile conical tube.

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots
(e.g., 100 pL or 500 pL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw
cycles.

Protocol 2: Preparation of a 100 mM N-Acetyl-L-
methionine-D3 Stock Solution in DMSO

This protocol is suitable for achieving higher stock concentrations.

Materials:

N-Acetyl-L-methionine-D3 powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes

Sterile syringes
Procedure:

o Weigh the compound: As in Protocol 1, weigh 194.27 mg of N-Acetyl-L-methionine-D3 and
place it in a sterile conical tube.

e Dissolve in DMSO: In a sterile environment, add 8-9 mL of anhydrous, sterile-filtered DMSO
to the tube. Vortex until the powder is completely dissolved.

e Final Volume Adjustment: Adjust the final volume to 10 mL with sterile DMSO.

» Aliquoting and Storage: Aliquot the solution into sterile, single-use tubes.
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Note: When using a DMSO stock solution, ensure the final concentration of DMSO in the cell
culture medium is not cytotoxic.

Storage and Stability

Proper storage is crucial to maintain the integrity of the N-Acetyl-L-methionine-D3 stock

solution.
Storage Temperature Shelf Life Notes
Protect from light. Suitable for
-20°C 1 month
short-term storage.[1]
Protect from light.
-80°C 6 months Recommended for long-term

storage.[1]

Important: Avoid repeated freeze-thaw cycles as this can degrade the compound. Aliquoting is
highly recommended.

Application in Cell Culture: Metabolic Labeling

N-Acetyl-L-methionine-D3 is commonly used for metabolic labeling in techniques like Stable
Isotope Labeling by Amino Acids in Cell Culture (SILAC).

General Workflow:
» Prepare SILAC medium: Use a custom cell culture medium that lacks L-methionine.

¢ Supplement with N-Acetyl-L-methionine-D3: Add the prepared stock solution to the
methionine-free medium to achieve the desired working concentration. The optimal
concentration may vary depending on the cell type and experimental goals but a common
starting point is to replace the normal methionine concentration in the medium. For some
methionine analogs, a concentration of 100 uM has been used.[10]

o Cell Culture: Culture the cells in the "heavy" medium for a sufficient number of cell divisions
(typically at least five) to ensure near-complete incorporation of the deuterated amino acid
into the proteome.[11]
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o Experimental Treatment: Perform the desired experimental treatment on the labeled cells.

o Sample Collection and Analysis: Harvest the cells, extract proteins, and analyze by mass
spectrometry to quantify changes in protein synthesis and abundance.

Quality Control

To ensure the accuracy of experimental results, it is important to perform quality control checks
on the prepared stock solution.

QC Parameter Method Purpose

i To confirm the actual
UV-Vis Spectrophotometry or

Concentration Verification concentration of the stock
HPLC _
solution.
) ) To verify the level of deuterium
Isotopic Enrichment Mass Spectrometry

incorporation in the compound.

) ) To ensure the stock solution is
N Culture a small aliquot in ) )
Sterility . ) ) ) free from microbial
sterile microbiological broth o
contamination.

To ensure the pH of the stock
pH pH meter solution is compatible with the

cell culture medium.

Visualizations
S-Adenosylmethionine (SAM) Cycle

The following diagram illustrates the central role of methionine in the S-adenosylmethionine
(SAM) cycle, a key pathway for cellular methylation reactions. N-Acetyl-L-methionine-D3
enters this pathway after being converted to L-methionine-D3.
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Caption: The S-Adenosylmethionine (SAM) Cycle.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the key steps for preparing a sterile stock solution of N-Acetyl-L-
methionine-D3.
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Caption: Workflow for Preparing N-Acetyl-L-methionine-D3 Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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